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Compound of Interest

Compound Name:
2-Bromo-1-(2,5-

dihydroxyphenyl)ethanone

Cat. No.: B1201981 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-1-(2,5-dihydroxyphenyl)ethanone
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-1-(2,5-dihydroxyphenyl)ethanone (CAS No: 25015-91-2). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-1-(2,5-dihydroxyphenyl)ethanone is a chemical compound that requires careful

handling due to its potential hazards. Based on data from similar bromo- and chloro-substituted

hydroxyphenyl ethanones, this compound is expected to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal protective

equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves should be worn.

[2] Gloves must be inspected

before use and disposed of

properly after handling.[3]

Eye and Face Protection Safety glasses and face shield

Safety glasses meeting ANSI

Z.87.1 standards are required.

A face shield should be worn

over safety glasses when there

is a risk of splashing.[4]

Skin and Body Protection Laboratory coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned to cover as

much skin as possible.[4]

Respiratory Protection Respirator

Handling should be performed

in a well-ventilated area or a

chemical fume hood to

minimize inhalation of dust or

vapors.[5][6] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[4]

Footwear Closed-toe shoes
Shoes that cover the entire

foot are required.[4]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Experimental Workflow:

Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[5]

Designate a specific area for handling the compound, preferably within a chemical fume

hood.[5]

Assemble all necessary equipment and reagents before commencing work.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, or vapors.[1][5]

Wash hands thoroughly after handling the compound.[1]

Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated place.[1][5]

In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[1][6] Seek medical attention if irritation occurs.[1]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes,

removing contact lenses if present and easy to do so.[1][5] Seek immediate medical

attention.[5][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration.[5][7] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[5][7]
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Safe Handling Workflow for 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone
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Caption: Workflow for the safe handling of 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone.
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Disposal Plan
Proper disposal of 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone and any contaminated

materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol:

Waste Collection:

Collect all waste materials, including unused product, contaminated PPE, and cleaning

materials, in a designated and clearly labeled hazardous waste container.[8]

The container must be in good condition, compatible with the chemical waste, and kept

tightly closed except when adding waste.[8]

Labeling:

Label the hazardous waste container with the words "HAZARDOUS WASTE" and list all

contents, including the full chemical name and approximate quantities.[8]

Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

that is at or near the point of generation and under the control of the laboratory personnel.

[8]

Ensure that incompatible waste streams are segregated.[8]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1][5]

Follow all federal, state, and local hazardous waste regulations for complete and accurate

classification and disposal.[1][5]

Do not dispose of the chemical down the drain or into the soil.[1]
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Chemical Waste Disposal Workflow
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Caption: Step-by-step process for the disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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